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Ethyl 3-bromothiophene-2-
Compound Name:
glyoxylate
CAS No.: 70596-02-0
Cat. No.: B1316966
\ J

Ethyl 3-bromothiophene-2-glyoxylate is a bifunctional heterocyclic compound featuring a
thiophene core, a reactive bromine atom, and an a-ketoester moiety. The thiophene ring is a
privileged scaffold in medicinal chemistry, present in numerous approved drugs and clinical
candidates due to its ability to act as a bioisostere of a phenyl ring while offering unique
metabolic profiles and interaction capabilities.[1][2][3] The glyoxylate functional group, in
particular, serves as a versatile synthetic handle for constructing more complex molecular
architectures, making this compound a valuable starting material in drug discovery campaigns.

[4]

For professionals in pharmaceutical development, the precise characterization of physical
properties such as boiling point and density is not a mere academic exercise. These
parameters are fundamental to process development, ensuring reproducibility, safety, and
quality. Accurate density values are critical for converting mass to volume for stoichiometric
calculations in multi-kilogram scale-ups, while the boiling point is a crucial parameter for
designing purification protocols like vacuum distillation and for assessing the thermal stability of
the compound.

This guide provides a comprehensive overview of the known and estimated physicochemical
properties of Ethyl 3-Bromothiophene-2-Glyoxylate, along with detailed, field-proven
methodologies for their experimental determination.
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Section 1: Physicochemical Property Profile

As of the date of this document, specific experimentally-derived data for the boiling point and
density of ethyl 3-bromothiophene-2-glyoxylate are not widely available in public chemical
databases. This is common for specialized research chemicals. However, we can establish a
reliable estimate by analyzing structurally related compounds.

The primary structural analogues are Ethyl 3-bromothiophene-2-carboxylate (lacking the a-keto
group) and Ethyl thiophene-2-glyoxylate (lacking the 3-bromo substituent).

Ethyl 3- .
Ethyl 3- . Ethyl thiophene-2-
. bromothiophene-2-
Property bromothiophene-2- glyoxylate
carboxylate
glyoxylate (Target) (Analogue 2)
(Analogue 1)
Molecular Formula C7H7BrOsS C7H7BroO:2S CsHsO3S
Molecular Weight 251.10 g/mol 235.10 g/mol [5] 184.21 g/mol
- . ~258 °C (Predicted 102-110°C @ 0.8
Boiling Point Est. >260 °C (atm)
Average)[6] mmHg
) ~1.53 g/cm3
Density Est. >1.55 g/cm3 1.25 g/cm3

(Predicted Average)[6]

Expert Analysis: The addition of the a-keto group in the target molecule compared to Analogue
1 introduces an additional polar center, which will significantly increase dipole-dipole
interactions and, consequently, elevate both the boiling point and density. The bromine atom in
the target molecule, when compared to Analogue 2, substantially increases the molecular
weight and polarizability, leading to stronger van der Waals forces and a much higher boiling
point and density. Therefore, the experimental values for Ethyl 3-Bromothiophene-2-
Glyoxylate are expected to be higher than those of both analogues.

Section 2: Experimental Determination of Boiling
Point
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Given the anticipated high boiling point (>250 °C), decomposition is a potential risk when
attempting to measure at atmospheric pressure. The recommended approach for a valuable
research compound is a micro-scale technique, which minimizes sample usage and thermal
stress.

Theoretical Basis

A liquid boils when its vapor pressure equals the surrounding atmospheric pressure.[7] Factors
that increase intermolecular forces—such as increased molecular weight, reduced branching,
and greater polarity—will raise a compound's boiling point because more energy is required to
overcome these forces and enter the gas phase.[8]

Recommended Methodology: Micro-Scale Determination
(Thiele Tube Method)

This method is the gold standard for determining the boiling point of small quantities of liquid
(less than 0.5 mL).[9]

Protocol:

o Sample Preparation: Add approximately 0.2-0.3 mL of ethyl 3-bromothiophene-2-
glyoxylate into a small diameter test tube (e.g., a 75x10 mm tube).

o Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.
Place the capillary tube into the test tube with the open end down.

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the bottom of the test tube is aligned with the thermometer's bulb.

e Heating: Clamp the assembly in a Thiele tube filled with a high-boiling heat transfer fluid
(e.g., mineral oil or silicone oil) so that the heat transfer fluid level is above the top of the
sample but below the opening of the test tube.

o Observation (Heating Phase): Gently heat the side arm of the Thiele tube. As the
temperature rises, air trapped in the capillary will expand and exit as a slow stream of
bubbles.
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» Reaching the Boiling Point: Continue to heat slowly until a rapid and continuous stream of
bubbles emerges from the capillary tip. This indicates that the air has been replaced by the
compound's vapor and the sample's vapor pressure is overcoming the external pressure.

o Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool
slowly. The rate of bubbling will decrease.

e Recording the Boiling Point: The precise moment the bubbling stops and the liquid just
begins to be drawn back into the capillary tube is the boiling point. At this instant, the vapor
pressure inside the capillary equals the external atmospheric pressure. Record this
temperature.[9]
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Caption: Workflow for micro-scale boiling point determination.
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Section 3: Experimental Determination of Density

Density (p) is a fundamental physical property defined as the mass of a substance per unit
volume.[10] For high-purity liquid reagents used in drug synthesis, it is an essential
specification for quality control and for accurate dispensing.

Theoretical Basis

The density of a liquid is dependent on temperature; for most organic liquids, density
decreases as temperature increases due to volume expansion.[10] Therefore, it is critical to
record the temperature at which the density is measured. The method described here relies on
accurately measuring the mass of a precisely known volume of liquid.

Recommended Methodology: Volumetric Flask /
Pycnhometer Method

This gravimetric method is highly accurate and requires only a calibrated volumetric flask (or a
pycnometer for higher precision) and an analytical balance.

Protocol:

o Select and Clean Glassware: Choose a Class A volumetric flask of appropriate size (e.qg.,
1.00 mL or 5.00 mL). Clean the flask thoroughly with a suitable solvent (e.g., acetone) and
dry it completely.

o Tare Mass: Carefully weigh the empty, dry volumetric flask with its stopper on an analytical
balance. Record this mass as ma.

o Sample Filling: Using a pipette, carefully fill the flask with ethyl 3-bromothiophene-2-
glyoxylate until the bottom of the meniscus is precisely on the calibration mark.

o Equilibration & Weighing: Stopper the flask and allow it to sit for 5-10 minutes to ensure it is
at thermal equilibrium with the room. Record the ambient temperature. Weigh the filled flask
and record the mass as ma.

o Calculation:
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o Mass of the liquid (m_liquid) = m2 - mz
o Volume of the liquid (V_liquid) = Calibrated volume of the flask (e.g., 1.000 mL)
o Density (p) = m_liquid / V_liquid

» Validation: For self-validation, perform the measurement in triplicate to ensure precision. The
standard deviation of the measurements should be acceptably low.
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Caption: The role of physical properties in the drug discovery workflow.

References

e ETHYL 3-BROMOTHIOPHENE-2-CARBOXYLATE Properties. (2025). EPA CompTox
Chemicals Dashboard. [Link]

o Experiment 1 — Properties of Organic Compounds. Swarthmore College. [Link]
» Determination of boiling point. University of Technology, Irag. [Link]
 Boiling Points - Procedure. (2020). JoVE. [Link]

e Goharshadi, E. K., Morsali, A., & Abbaspour, M. (2011). Density calculation of liquid organic
compounds using a simple equation of state up to high pressures. RocketProps. [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1316966?utm_src=pdf-body-img
https://comptox.epa.gov/dashboard/chemical/details/DTXSID60477158
https://www.swarthmore.edu/NatSci/chem/lab_manual/Exp1.pdf
https://www.uotechnology.edu.iq/ce/Lectures/Sura%20Natiq/second%20class/organic%20chemistry%20II/2.pdf
https://www.jove.com/v/10103/boiling-points-procedure
https://rocketprops.org/wp-content/uploads/2022/01/density-calculation-of-liquid-organic-compounds-using-a-simple-equation-of-state-up-to-high-pressures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Class 11 Chemistry Determination Of Boiling Point Experiment. Vedantu. [Link]

Nichols, L. (2022). Step-by-Step Procedures for Boiling Point Determination. Chemistry
LibreTexts. [Link]

02 Exp 1 Boiling Point Determination. Scribd. [Link]
Experiment 1: Determining the Densities of Solids and Liquids. Babcock University. [Link]

Determination of the relative density and absolute density of the liquid. Al-Rasheed
University College. [Link]

Experimental Charge Density Analysis in Organic Solids. (2018). Royal Society of Chemistry.
[Link]

3-Bromothiophene. Wikipedia. [Link]

Burke, E. K., et al. (2025). Efficient Synthesis and Functionalization of 3-Bromo
Naphtho[2,3b]thiophene. ResearchGate. [Link]

Preparation method of 3-bromothiophene.

Ethyl 2-bromothiophene-3-carboxylate. PubChem. [Link]

Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta
Chemica Scandinavica. [Link]

Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates. (2023). PMC. [Link]

Ethyl 2-Aminothiophene-3-Carboxylates in the Synthesis of Isomeric Thienopyridines.
(2025). MDPI. [Link]

Synthesis, metallation and bromine - lithium exchange reactions of thieno[3,2-b]thiophene
and its polybromo derivatives. Journal of the Chemical Society, Perkin Transactions 1. [Link]

Arylation of halogenated thiophene carboxylate via Suzuki—Miyaura reaction. (2022). Taylor
& Francis Online. [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-organic-compounds
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Organic_Chemistry_Lab_Techniques/Book%3A_Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/249826378/02-Exp-1-Boiling-Point-Determination
https://babcock.edu.ng/faculty/college-of-science-and-technology/department-of-chemical-sciences/practicals/chm-103/DETERMINING%20THE%20DENSITIES%20OF%20SOLIDS%20AND%20LIQUIDS.pdf
https://ruc.edu.iq/wp-content/uploads/2021/11/Lab.6-Density.pdf
https://pubs.rsc.org/en/content/chapter/bk9781788012722-00125/978-1-78801-272-2
https://en.wikipedia.org/wiki/3-Bromothiophene
https://www.researchgate.net/publication/344485324_Efficient_Synthesis_and_Functionalization_of_3-Bromo_Naphtho23bthiophene
https://pubchem.ncbi.nlm.nih.gov/compound/11390678
https://acta.chemica.scandinavica.org/article/acta_scandi_13-1045.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9955428/
https://www.mdpi.com/1420-3049/22/8/1356
https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760000725
https://www.tandfonline.com/doi/full/10.1080/10426507.2022.2144787
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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